Cas no 1361472-29-8 (3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde)

• Product Name: 3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde
• CAS No: 1361472-29-8
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4800230
• Update Time: 2025-06-14

3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-8-2-1-7(11(14)12(8)15)6-3-10(18)9(5-17)16-4-6/h1-5,18H
• InChI Key： RXPUELJKLXAMOY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(C=O)=C(C=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 4.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde

3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde (CAS No. 1361472-29-8): A Comprehensive Overview

3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde (CAS No. 1361472-29-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique picolinaldehyde backbone and trichlorophenyl substitution, exhibits properties that make it a valuable intermediate in synthetic applications. Its molecular structure, combining a hydroxy group and an aldehyde functionality, offers versatile reactivity, enabling its use in the development of novel pharmaceuticals and advanced materials.

The growing interest in 3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring its potential as a building block for biodegradable polymers and eco-friendly catalysts, addressing the global demand for environmentally benign chemical processes. Additionally, its trichlorophenyl moiety has been studied for its role in enhancing the bioactivity of certain compounds, making it a subject of interest in drug discovery programs targeting infectious diseases and metabolic disorders.

From an analytical perspective, CAS No. 1361472-29-8 is often discussed in the context of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) methodologies. Its distinct UV absorption profile and fragmentation patterns facilitate its identification and quantification in complex matrices. This has practical implications for quality control in industrial settings, where precise measurement of intermediates like 3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde is critical for ensuring batch consistency and regulatory compliance.

In the realm of material science, this compound’s aldehyde group serves as a key functional handle for crosslinking reactions, enabling the fabrication of porous organic frameworks (POFs) and coordination polymers. These materials are pivotal in applications such as gas storage, molecular sieving, and heterogeneous catalysis. The trichlorophenyl substituent further contributes to thermal stability, a property highly sought after in high-temperature applications.

Another area of exploration is the compound’s potential role in photodynamic therapy (PDT) and fluorescence imaging. Preliminary studies suggest that derivatives of 3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde may exhibit tunable luminescence properties, making them candidates for diagnostic and therapeutic applications. This aligns with the broader scientific community’s focus on theranostic agents—molecules that combine diagnostic and therapeutic functions.

For synthetic chemists, the challenges associated with the scalable production of CAS No. 1361472-29-8 have spurred innovations in catalytic methodologies and solvent-free reactions. Recent publications highlight the use of microwave-assisted synthesis and flow chemistry to improve yields and reduce waste, reflecting the industry’s shift toward greener practices. These advancements are particularly relevant given the increasing scrutiny of chemical manufacturing’s environmental footprint.

In summary, 3-Hydroxy-5-(2,3,4-trichlorophenyl)picolinaldehyde represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity profile continue to inspire research across disciplines, underscoring its importance in modern synthetic and applied chemistry.